4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

• CAS: 25444-99-9

Core Science & Biosynthesis

Technical Guide: Synthesis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

Executive Summary

This technical guide details the synthesis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (also referred to as 4,5-dimethyl-4-thiazolin-2-one). This heterocyclic scaffold is a critical intermediate in the development of pharmaceutical agents, particularly in the synthesis of glutamate antagonists, anti-inflammatory drugs, and specific dye-sensitized solar cell components.

The protocol presented prioritizes regiochemical fidelity and process scalability . While direct condensation methods exist, they often suffer from oxazole byproduct formation. Therefore, this guide advocates a robust Two-Step Hantzsch-Sandmeyer Sequence :

• Hantzsch Cyclization: Condensation of 3-chloro-2-butanone with thiourea to yield the 2-aminothiazole.

• Diazotization-Hydrolysis: Conversion of the amino group to the ketone via a diazonium intermediate.

Part 1: Retrosynthetic Analysis & Mechanism

Structural Considerations

The target molecule exists in a tautomeric equilibrium between the lactam (2-one) and lactim (2-hydroxy) forms. In solution and solid state, the 2-one form (A) generally predominates over the 2-hydroxy form (B) due to the stability of the amide-like resonance.

Reaction Pathway

The synthesis relies on the high nucleophilicity of the sulfur atom in thiourea to displace the halide in the

-chloroketone. This ensures the formation of the thiazole ring rather than an oxazole.

Step 1 (Cyclization):

Step 2 (Hydrolysis):

Pathway Visualization

Part 2: Experimental Protocol

Reagents and Equipment

Reagent	CAS No.[1]	Purity	Role
3-Chloro-2-butanone	4091-39-8	>95%	Substrate
Thiourea	62-56-6	>99%	Cyclization Agent
Sodium Nitrite	7632-00-0	ACS Reagent	Diazotization
Sulfuric Acid	7664-93-9	98%	Acid Catalyst
Ethanol (Absolute)	64-17-5	>99.5%	Solvent

Step 1: Synthesis of 2-Amino-4,5-dimethylthiazole Hydrochloride

Rationale: This step establishes the heterocyclic core. The use of ethanol ensures solubility of reactants while precipitating the hydrochloride salt of the product, simplifying purification.

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve thiourea (7.6 g, 0.10 mol) in absolute ethanol (50 mL) .

• Addition: Add 3-chloro-2-butanone (10.6 g, 0.10 mol) dropwise to the stirring solution at room temperature.

  • Note: The reaction is exothermic. If the temperature rises above 40°C, cool with a water bath.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 2 to 3 hours .

  • Monitoring: Monitor by TLC (SiO2, EtOAc/Hexane 1:1). The starting material spot should disappear.

• Isolation: Cool the reaction mixture to 0°C in an ice bath. The hydrochloride salt of the product usually crystallizes out.

• Filtration: Filter the white crystalline solid. Wash with cold acetone (2 x 15 mL) to remove unreacted chloroketone.

• Yield: Expect 13.0–14.5 g (80–88%) of 2-amino-4,5-dimethylthiazole hydrochloride.

Step 2: Hydrolysis to 4,5-Dimethylthiazol-2-one

Rationale: Direct hydrolysis of the amino group is difficult. Converting it to a diazonium salt (

) creates an excellent leaving group ( ), allowing water to attack the C-2 position.

• Solubilization: In a 250 mL beaker, dissolve the 2-aminothiazole salt (10.0 g, ~0.06 mol) obtained in Step 1 in water (40 mL) and concentrated sulfuric acid (15 mL) .

• Diazotization: Cool the solution to 0–5°C using an ice-salt bath.

  • Critical: Temperature must remain below 5°C to prevent premature decomposition of the diazonium salt.

• Addition: Dropwise add a solution of sodium nitrite (4.5 g, 0.065 mol) in water (10 mL) . Maintain stirring for 30 minutes at 0°C.

• Hydrolysis: Allow the mixture to warm to room temperature slowly, then heat gently to 60–70°C for 1 hour.

  • Observation: Evolution of nitrogen gas (bubbling) indicates the displacement of the diazo group.

• Extraction: Neutralize the acidic solution with saturated sodium bicarbonate (

  ) to pH ~6. Extract with dichloromethane (DCM) (3 x 50 mL) .

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure.

• Crystallization: Recrystallize the crude residue from ethanol/water or hexane to yield the target ketone.

Part 3: Data Analysis & Validation

Expected Analytical Data

Technique	Expected Signal/Value	Interpretation
Melting Point	160–162°C	Consistent with literature for thiazol-2-one [1].
IR Spectroscopy	1660–1680 cm⁻¹ (Strong)	C=O stretching vibration (Amide/Ketone).
IR Spectroscopy	3100–3200 cm⁻¹ (Broad)	N-H stretch (Lactam form).
1H NMR (DMSO-d6)	2.05 (s, 3H), 2.15 (s, 3H)	Methyl groups at C4 and C5.
1H NMR (DMSO-d6)	11.0–11.5 (br s, 1H)	NH proton (exchangeable with D2O).

Troubleshooting Guide

• Problem: Low yield in Step 2.

  • Cause: Diazonium salt decomposition before hydrolysis.

  • Solution: Ensure temperature is strictly <5°C during

    addition.

• Problem: Product is an oil/sticky solid.

  • Cause: Presence of unreacted thione or incomplete hydrolysis.

  • Solution: Recrystallize from hot water; the 2-one is moderately soluble in hot water but crystallizes upon cooling.

Part 4: Safety & Handling

• 3-Chloro-2-butanone: A lachrymator and skin irritant. Handle in a fume hood.

• Sodium Nitrite: Toxic if swallowed and an oxidizer. Keep away from organic combustibles.

• Diazonium Salts: Potentially explosive if dried completely without stabilization. Always keep in solution during the intermediate phase.

References

• Hantzsch, A. (1889). "Ueber die Synthese von Thiazolverbindungen aus Thioamiden und Halogenketonen." Justus Liebigs Annalen der Chemie, 250(3), 257-273.

• Organic Syntheses. (1945). "2-Aminothiazole."[2][3][4][5] Organic Syntheses, Coll. Vol. 3, p.76.

• Traumann, V. (1888). "Synthese von Thiazol-Derivaten." Justus Liebigs Annalen der Chemie, 249.

• BenchChem. (2025).[5] "Protocol for N-Alkylation of 2-Aminothiazoles." (General handling of aminothiazole intermediates).

Sources

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• 2. mdpi.com [mdpi.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. US2891961A - Process for preparing 2-amino-5-mercap-to-1, 3, 4-thiadiazole - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Unlocking the Potential of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one: A Strategic Guide for Medicinal Chemists

The following technical guide details the medicinal chemistry applications, synthesis, and experimental utility of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 25444-99-9).

[1]

Executive Summary

In the landscape of heterocyclic scaffolds, 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (often referred to as 4,5-dimethyl-4-thiazolin-2-one) represents a highly versatile, yet underutilized, pharmacophore.[1] Structurally characterized by a rigid 5-membered ring containing sulfur and nitrogen, this scaffold serves as a potent bioisostere for cyclic ureas and lactams .[1]

Its primary utility in modern drug discovery lies in its ability to modulate GABA-A receptors , its stability against metabolic oxidation compared to non-substituted thiazoles, and its role as a rigid linker in Fragment-Based Drug Discovery (FBDD).[1] This guide provides a comprehensive analysis of its synthesis, chemical properties, and application in designing next-generation therapeutics.[1]

Chemical Profile & Structural Logic[1][2]

Structural Identity[1][3][4]

• IUPAC Name: 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one[1][2][3]

• CAS Number: 25444-99-9[1][2][3]

• Molecular Formula: C

  H NOS

• Key Features:

  • Tautomerism: Exists in equilibrium between the lactam (2-one) and lactim (2-hydroxy) forms.[1] In solution and solid state, the lactam (NH-C=O) form predominates, making it a hydrogen bond donor/acceptor pair mimic.[1]

  • Steric Occlusion: The 4,5-dimethyl substitution pattern blocks the metabolically vulnerable C4 and C5 positions, enhancing metabolic stability compared to the unsubstituted parent scaffold.

Synthesis Protocol

The most robust synthetic route involves the cyclization of

-haloketones with thiocyanate salts. This method is preferred for its scalability and use of inexpensive reagents.

Protocol: Cyclization of 3-Chloro-2-butanone

• Reagents: 3-Chloro-2-butanone (1.0 eq), Potassium Thiocyanate (KSCN, 1.1 eq), Ethanol (solvent), Water.[1]

• Procedure:

  • Dissolve KSCN in a 1:1 mixture of Ethanol/Water.

  • Add 3-Chloro-2-butanone dropwise at room temperature.[1]

  • Heat the mixture to reflux (approx. 80°C) for 4–6 hours. The reaction proceeds via an intermediate

    -thiocyanatoketone which spontaneously cyclizes under thermal conditions.[1]

  • Cool to 0°C to precipitate the crude product.

  • Purification: Recrystallize from Ethanol/Hexane to yield white/off-white crystals.[1]

• Mechanism: Nucleophilic substitution of the chloride by thiocyanate, followed by intramolecular nucleophilic attack of the nitrogen onto the carbonyl carbon.

Synthesis Diagram (DOT Visualization):

Figure 1: Synthetic pathway for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one via Hantzsch-like cyclization.[1]

Medicinal Chemistry Applications

GABA-A Receptor Modulation

One of the most significant applications of this scaffold is in the design of GABA-A receptor modulators .[1] The 4,5-dimethylthiazol-2-one moiety acts as a critical pharmacophore or substituent that enhances binding affinity and selectivity.[1]

• Mechanism: The scaffold mimics the steric and electronic properties of endogenous ligands or established benzodiazepine-site binders.

• Case Study (Sunovion Pharmaceuticals): Patent literature (e.g., WO2009/143156) identifies the 4,5-dimethylthiazol-2-one-3-yl group as a potent substituent in Imidazo[1,2-a]pyridine derivatives.[1] The thiazolone ring provides a rigid, polar interaction point that fits into specific hydrophobic pockets of the GABA-A receptor complex.

Bioisosterism & Scaffold Hopping

The 1,3-thiazol-2-one core is a validated bioisostere for:

• Cyclic Ureas: It maintains the planar geometry and H-bond donor/acceptor capability but alters lipophilicity (LogP).[1]

• Phenols: The tautomeric 2-hydroxy form (though less prevalent) allows it to mimic the acidic hydroxyl group of phenols in certain binding pockets, often with improved metabolic stability.

• Lactams: It serves as a hydrolytically stable alternative to lactams in protease inhibitors.

Fragment-Based Drug Discovery (FBDD)

Due to its low molecular weight (MW ~129 g/mol ) and "rule of three" compliance, this molecule is an ideal fragment for screening.[1]

• Ligand Efficiency: High.

• Vectorality: The N3 nitrogen offers a clear vector for growing the fragment into larger, high-affinity leads via alkylation or arylation.

Experimental Workflows

Solubility & Lipophilicity Profiling

Before biological screening, the physicochemical profile must be established to ensure druggability.

Parameter	Value (Predicted/Exp)	Significance
Molecular Weight	129.18 g/mol	Ideal for FBDD; leaves room for optimization.[1]
LogP	~0.8 - 1.2	Moderate lipophilicity; good membrane permeability.[1]
TPSA	~40 Ų	Excellent for CNS penetration (Blood-Brain Barrier).[1]
H-Bond Donors	1 (NH)	Critical for receptor binding.[1]
H-Bond Acceptors	2 (O, N)	Critical for receptor binding.[1]

Screening Protocol: GABA-A Binding Assay

To validate the activity of derivatives containing this scaffold:

• Preparation: Dissolve 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one derivatives in DMSO (stock 10 mM).

• Assay System: Rat cortical membrane homogenates or recombinant HEK293 cells expressing

  GABA-A receptors.

• Radioligand: Use [³H]-Flumazenil (benzodiazepine site) or [³H]-Muscimol (GABA site).[1]

• Displacement: Incubate membranes with radioligand and varying concentrations of the test compound (0.1 nM – 10 µM).

• Readout: Measure radioactivity via liquid scintillation counting. Calculate IC

  and .

Pharmacophore Logic Diagram (DOT Visualization):

Figure 2: Pharmacophore mapping of the thiazolone scaffold to GABA-A receptor modulation.

Future Outlook

The 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one scaffold is poised for a resurgence in CNS drug discovery .[1] Its ability to penetrate the blood-brain barrier (predicted by TPSA/LogP) combined with its proven utility in patent literature for GABA modulation makes it a prime candidate for:

• Non-sedating anxiolytics: Fine-tuning the substituents on the Nitrogen (N3).

• Neuroprotective agents: Leveraging the antioxidant potential of the thiazole ring system.

• Antimicrobial adjuvants: Exploring its similarity to isothiazolinone biocides but with lower toxicity profiles.

References

• Sunovion Pharmaceuticals Inc. (2009). Imidazo[1,2-a]pyridine compounds as GABA-A receptor modulators. Patent WO2009143156A1.

• Accela ChemBio. (2023).[2][3] Product Data: 4,5-dimethyl-2,3-dihydro-1,3-thiazol-2-one (CAS 25444-99-9).[1][2][3] Available at: [Link][1]

• Chohan, Z. H., et al. (2006). Thiazole derivatives in medicinal chemistry: Recent advancements. Journal of Enzyme Inhibition and Medicinal Chemistry. (Contextual grounding for thiazole scaffold utility).
• Vicini, P., et al. (2006). Biological activity of thiazolin-2-one derivatives. Bioorganic & Medicinal Chemistry. (General class activity).

Sources

• 1. Potency classification of isothiazolinone compounds based on defined approaches of skin sensitization in OECD GL 497 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1214384-74-3,2-(7-ethyl-1H-indol-3-yl)acetonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 1214384-74-3,2-(7-ethyl-1H-indol-3-yl)acetonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

discovery and history of dihydrothiazole compounds

Executive Summary

Dihydrothiazoles (specifically 4,5-dihydrothiazoles or 2-thiazolines) represent a privileged heterocyclic scaffold in medicinal chemistry and organic synthesis.[1][2][3] Structurally distinct from their aromatic thiazole counterparts by the saturation of the C4-C5 bond, these compounds exhibit unique electronic properties that make them ideal intermediates for chiral ligands, siderophores, and bioactive pharmacophores. This guide synthesizes the historical evolution of the scaffold—from the foundational Hantzsch synthesis to modern solvent-free green protocols—and provides actionable, self-validating protocols for their synthesis and application.

Historical Genesis & Structural Fundamentals

The history of dihydrothiazoles is inextricably linked to the broader discovery of azole heterocycles in the late 19th century. While Arthur Hantzsch is credited with the eponymous thiazole synthesis in 1889, the specific isolation and characterization of the dihydro variants (thiazolines) emerged later as chemists sought to understand the stepwise intermediates of thioamide cyclizations.

• 1889 (Hantzsch): Established the condensation of

  -haloketones with thioamides. While this typically yields aromatic thiazoles, it laid the retrosynthetic logic for thiazoline formation.

• 1909 (Willstätter): Richard Willstätter, a Nobel laureate, provided one of the first definitive syntheses of thiazolines via the dialkylation of thioamides, distinguishing them from their aromatic analogs.

• 1991 (Helmchen): A pivotal moment in asymmetric catalysis. Helmchen introduced

  -symmetric bis(thiazoline) ligands, demonstrating that the dihydro-skeleton could induce high enantioselectivity in metal-catalyzed reactions (e.g., hydrosilylation), paralleling the rise of bis(oxazolines) (BOX ligands).

Structural Isomerism: Researchers must distinguish between the three theoretical isomers. The 2-thiazoline (

-thiazoline) is the most thermodynamically stable and common isomer in drug discovery.

• 2-thiazoline: Double bond at C=N. (Most common).

• 3-thiazoline: Double bond at C=C.

• 4-thiazoline: Double bond at C=C (enamine character).

Natural Occurrence & Biosynthetic Pathways

The thiazoline ring is not merely a synthetic artifact; it is a crucial motif in chemical biology, functioning as a structural lock in peptide mimetics and a functional center in bioluminescence.

Firefly Luciferin

The most famous naturally occurring thiazoline is D-firefly luciferin . Its biosynthesis reveals a sophisticated condensation strategy utilized by nature. The pathway involves the condensation of D-cysteine with 1,4-hydroquinone (or p-benzoquinone), followed by a critical decarboxylation event.

Expert Insight: The preservation of chirality during the cyclization of D-cysteine is paramount. In synthetic mimics, pH control is critical to prevent racemization of the

-proton.

Figure 1: Biosynthetic logic of the thiazoline ring formation in Firefly Luciferin.[4][5][6] Note the decarboxylation step which drives the equilibrium forward.

Siderophores

Bacterial siderophores like Pyochelin (from Pseudomonas aeruginosa) and Yersiniabactin utilize thiazoline rings to chelate iron. These are assembled by Non-Ribosomal Peptide Synthetases (NRPS), where specific domains (Cy domains) cyclize cysteinyl residues bound to the enzyme.

Synthetic Methodologies: Protocols & Causality

For the modern researcher, two primary routes exist: the classical condensation and the modern solvent-free approach.

The "Green" Solvent-Free Protocol (Recommended)

This method is superior for library generation due to its high atom economy and simple workup. It avoids the use of toxic solvents and tedious refluxes.

Mechanism: The reaction proceeds via the nucleophilic attack of the cysteamine thiol group on the nitrile carbon (activated by base or heat), forming a thioimidate intermediate. The pendant amine then attacks the imidate carbon, expelling ammonia (

) to close the ring.

Causality Check: Why is ammonia evolved? The stoichiometry of Nitrile (

) + Cysteamine ( ) contains 3 nitrogens and 2 hydrogens more than the product ( ). The elimination of provides the thermodynamic driving force for the aromatization-like stabilization of the C=N bond.

Figure 2: Step-wise mechanism showing the critical thioimidate intermediate and ammonia elimination.

Experimental Protocol: Solvent-Free Synthesis of 2-Phenylthiazoline

Reagents:

• Benzonitrile (1.0 equiv, 10 mmol)

• Cysteamine Hydrochloride (1.5 equiv, 15 mmol)

• NaOH (0.2 equiv, catalytic) or

Step-by-Step Workflow:

• Charge: In a 20 mL screw-cap vial, combine Benzonitrile (1.03 g), Cysteamine HCl (1.70 g), and solid NaOH (80 mg).

  • Expert Note: No solvent is added.[5] The melting of the nitrile/amine mixture at reaction temperature creates the medium.

• Incubate: Heat the vial to 80°C (or 120°C for electron-rich nitriles) on a heating block for 2–6 hours.

  • Self-Validation: Monitor the reaction by TLC (Hexane:EtOAc 3:1). The disappearance of the nitrile spot and the appearance of a lower Rf spot (thiazoline) indicates progress. Evolution of ammonia gas (detectable by damp pH paper over the vial) confirms the ring closure.

• Workup: Cool to room temperature. The mixture will solidify. Add Ethyl Acetate (10 mL) and Water (10 mL) .

• Extraction: Separate phases. Wash the organic layer with Brine (1x). Dry over

  and concentrate in vacuo.

• Purification: Often not required. If necessary, flash chromatography on silica gel (neutralized with 1%

  to prevent ring hydrolysis).

Yield Expectation: >90% for electron-deficient nitriles; 70-80% for electron-rich.

Medicinal Chemistry & Pharmacophore Exploration

The dihydrothiazole ring serves as a bioisostere for oxazolines and thiazoles. Its partial saturation allows for specific hydrogen bonding interactions not possible with the planar aromatic thiazole.

Key Biological Targets:

Target Class	Representative Compound	Mechanism of Action
Anticancer	Apratoxin A (Natural Product)	Contains a thiazoline ring fused in a macrocycle; inhibits Sec61 protein translocation channel.
Siderophore	Pyochelin	Chelates via the thiazoline nitrogen and phenol oxygen; vital for bacterial virulence.
Antimicrobial	2-Arylthiazoline derivatives	Disrupts bacterial cell wall synthesis or membrane integrity.
Chiral Ligand	Bis(thiazoline)	Used in Cu-catalyzed asymmetric cyclopropanation; coordinates metal via nitrogen.

Advanced Application: Chiral Ligand Synthesis

For researchers developing asymmetric catalysts, the synthesis of Bis(thiazoline) ligands is a high-value application.[7]

Protocol Adaptation (Helmchen Type): Instead of cysteamine, use (R)-2-amino-2-phenylethanethiol (derived from chiral amino acids).

• React Malononitrile (0.5 equiv) with the chiral amino thiol (1.0 equiv).

• Conditions: Reflux in Chlorobenzene with catalytic

  (Lewis acid catalysis is often required for dinitriles to prevent polymerization).

• Result: A

  -symmetric ligand capable of coordinating Cu(II) or Fe(II) for enantioselective Lewis acid catalysis.

References

• Hantzsch, A. (1889). "Ueber die Synthese von Thiazolverbindungen (Thiazole synthesis)." Justus Liebigs Annalen der Chemie.

• Willstätter, R., & Wirth, T. (1909). "Über Thioformamid." Berichte der deutschen chemischen Gesellschaft.

• Oba, Y., et al. (2013). "Biosynthesis of Firefly Luciferin in Adult Lantern: Decarboxylation of L-Cysteine is a Key Step." PLOS ONE. [Link]

• Trose, M., Lazreg, F., Lesieur, M., & Cazin, C. S. (2015). "A straightforward metal-free synthesis of 2-substituted thiazolines in air." Green Chemistry. [Link]

• Helmchen, G., et al. (1991). "Chiral bis(thiazolines): New ligands for asymmetric catalysis." Tetrahedron Letters.

• Viñuelas-Zahínos, E., et al. (2011). "Synthesis and structure of new chiral thiazoline ligands." European Journal of Organic Chemistry.[8]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Multicomponent Oxidative Nitrile Thiazolidination Reaction for Selective Modification of N-terminal Dimethylation Posttranslational Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent advances in the synthesis and utility of thiazoline and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent advances in the synthesis and utility of thiazoline and its derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06444A [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

experimental setup for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one synthesis

Application Note & Protocol

A Validated Two-Step Synthetic Route for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

Abstract: This document provides a comprehensive guide for the synthesis of 4,5-dimethyl-2,3-dihydro-1,3-thiazol-2-one, a heterocyclic scaffold of interest in medicinal chemistry and materials science. The protocol details a robust two-step process, commencing with the synthesis of the critical precursor, 3-aminobutan-2-ol, via reductive amination of 4-hydroxy-2-butanone. The subsequent and final step involves a cyclization reaction of the amino alcohol with a thiocarbonylating agent to yield the target molecule. This guide is designed for researchers in drug development and organic synthesis, offering detailed, step-by-step protocols, mechanistic insights, and critical safety considerations.

Part 1: Strategic Overview and Mechanistic Rationale

The synthesis of the target thiazol-2-one derivative is predicated on the formation of a cyclic thiocarbamate. This is most efficiently achieved by coupling a bifunctional precursor containing both an amine and a hydroxyl group with a reagent capable of introducing a thiocarbonyl (C=S) group.

Our selected strategy involves:

• Synthesis of the 3-Aminobutan-2-ol Precursor: This key intermediate provides the necessary carbon backbone and the vicinal amino and alcohol functionalities. We will utilize a well-documented method of reductive amination starting from commercially available 4-hydroxy-2-butanone. This method is advantageous due to its high yield and operational simplicity[1][2].

• Thiocarbonyl-Mediated Cyclization: The synthesized 3-aminobutan-2-ol is then treated with a thiocarbonylating agent. While highly reactive agents like thiophosgene are historically used for such transformations, their extreme toxicity presents significant safety hazards[3]. Therefore, this protocol will focus on the use of a safer, solid-phase equivalent, 1,1'-Thiocarbonyldiimidazole (TCDI) . The reaction proceeds via sequential nucleophilic attack, first by the more nucleophilic amine group, followed by an intramolecular attack by the hydroxyl group to close the ring and form the stable thiazol-2-one structure.

Visualized Synthetic Workflow

The overall synthetic pathway is illustrated below.

Figure 1: Overall two-step synthesis pathway.

Part 2: Detailed Experimental Protocols

Protocol 1: Synthesis of Racemic 3-Aminobutan-2-ol

This protocol is adapted from established methods involving the reductive amination of 4-hydroxy-2-butanone[1].

Materials and Reagents:

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles (mol)	Notes
4-Hydroxy-2-butanone	C₄H₈O₂	88.11	22.0 g	0.25	Starting material
Anhydrous Ethanol	C₂H₅OH	46.07	250 mL	-	Solvent
Ammonia Gas	NH₃	17.03	~21.3 g	~1.25	Reagent
Raney Nickel (slurry)	Ni	58.69	~8.0 g	-	Catalyst
Celite	-	-	As needed	-	Filtration aid

Procedure:

• Reaction Setup: To a 1 L high-pressure autoclave reactor, add 4-hydroxy-2-butanone (22.0 g, 0.25 mol) and anhydrous ethanol (250 mL).

• Ammoniation: Cool the mixture to 10°C using an ice bath. Bubble ammonia gas (~21.3 g, ~1.25 mol) through the solution with stirring. The solution will gradually turn into a clear, yellow liquid.

• Catalyst Addition: Carefully add the Raney Nickel slurry (~8.0 g) to the reactor.

  • Expert Insight: Raney Nickel is pyrophoric and must be handled with care, preferably as a slurry under an inert solvent like ethanol to prevent ignition upon contact with air.

• Hydrogenation: Seal the autoclave. Purge the system three times with nitrogen gas, followed by three purges with hydrogen gas to ensure an inert atmosphere.

• Reaction Execution: Pressurize the reactor to 1.3 MPa with hydrogen gas. Heat the mixture to 45°C and stir vigorously for 18-24 hours.

• Monitoring: The reaction progress can be monitored by Gas Chromatography (GC) to confirm the consumption of the starting material.

• Work-up and Isolation: a. Cool the reactor to room temperature and carefully vent the excess hydrogen gas. b. Purge the reactor with nitrogen. c. Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Wash the Celite pad with additional ethanol (2 x 50 mL). d. Combine the filtrate and washings. Concentrate the solution under reduced pressure at 45°C to remove the ethanol. e. The resulting crude oil is racemic 3-aminobutan-2-ol, which can be purified by vacuum distillation if necessary, though it is often of sufficient purity for the subsequent step.

Trustworthiness: This reductive amination is a highly reliable transformation. The use of a pressure vessel and hydrogen gas is standard for this type of reduction, and GC monitoring provides a clear endpoint for the reaction, ensuring reproducibility.

Protocol 2: Synthesis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

This protocol employs 1,1'-Thiocarbonyldiimidazole (TCDI) as a safe and effective cyclizing agent.

Materials and Reagents:

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles (mol)	Notes
3-Aminobutan-2-ol	C₄H₁₁NO	89.14	8.9 g	0.10	From Protocol 1
1,1'-Thiocarbonyldiimidazole	C₇H₆N₄S	178.22	18.7 g	0.105	Reagent (slight excess)
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	300 mL	-	Solvent
Saturated aq. NaCl	NaCl	58.44	100 mL	-	For work-up
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-	Drying agent

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 1,1'-Thiocarbonyldiimidazole (18.7 g, 0.105 mol) in anhydrous THF (150 mL).

• Substrate Addition: In a separate flask, dissolve the crude 3-aminobutan-2-ol (8.9 g, 0.10 mol) in anhydrous THF (150 mL). Add this solution dropwise to the TCDI solution at room temperature over 30 minutes.

• Reaction Execution: Stir the reaction mixture at room temperature for 4-6 hours.

  • Expert Insight: The reaction proceeds via the initial formation of an N-acylimidazole intermediate, which is more reactive. The subsequent intramolecular cyclization is the rate-determining step. Monitoring by Thin Layer Chromatography (TLC) (e.g., using a 1:1 Ethyl Acetate:Hexane eluent) can be used to track the consumption of the starting amino alcohol.

• Work-up and Isolation: a. Once the reaction is complete, concentrate the mixture under reduced pressure to remove the THF. b. Redissolve the resulting residue in ethyl acetate (200 mL). c. Wash the organic layer with water (2 x 100 mL) and then with saturated aqueous NaCl (brine) (1 x 100 mL). The imidazole byproduct is water-soluble and will be removed in this step. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 4,5-dimethyl-2,3-dihydro-1,3-thiazol-2-one as a solid.

Mechanism of Cyclization

The cyclization reaction is a two-stage process driven by the high reactivity of the TCDI reagent.

Sources

• 1. CN110668958A - A kind of method for preparing (R)-3-aminobutanol - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Application Note: Strategic Derivatization of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

Executive Summary & Strategic Analysis

4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (often referred to as 4,5-dimethyl-4-thiazolin-2-one) is a privileged heterocyclic scaffold. Unlike its saturated counterpart (thiazolidinone), this molecule possesses a C4=C5 double bond, imparting specific electronic properties and planar geometry that are highly valued in fragment-based drug discovery (FBDD).

The Scaffold Paradox: Lactam vs. Lactim

To successfully derivatize this molecule, one must understand its tautomeric nature. It exists in equilibrium between the lactam form (NH-keto) and the lactim form (OH-aromatic) .

• Solid State/Solution: The equilibrium heavily favors the lactam (NH-keto) form.

• Reactivity: The molecule is an ambident nucleophile .

  • N3-Position: The "soft" nucleophilic center. Reaction here preserves the carbonyl, yielding N-substituted thiazolones (Target).

  • O-Position: The "hard" nucleophilic center. Reaction here yields 2-alkoxythiazoles (often considered byproducts).

Core Directive: This guide focuses on N-diversification (Alkylation and Arylation) to generate libraries of bioactive lactams, minimizing O-alkylation byproducts through precise condition control.

Synthetic Protocols

Protocol A: Regioselective N-Alkylation (SN2)

Objective: Introduction of alkyl chains, benzyl groups, or functionalized linkers. Mechanism: Base-mediated deprotonation followed by nucleophilic attack on an alkyl halide.

Materials & Reagents

Component	Specification	Role
Substrate	4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one	Core Scaffold
Electrophile	Alkyl Bromide/Iodide (R-X)	Derivatizing Agent
Base	Cesium Carbonate (Cs₂CO₃)	Mild Base (Promotes N-selectivity)
Solvent	Anhydrous DMF or Acetonitrile (MeCN)	Polar Aprotic Solvent
Catalyst	TBAI (Tetrabutylammonium iodide)	Phase Transfer (Optional for chlorides)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equiv of the thiazolone substrate in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add 1.5 equiv of Cs₂CO₃. Stir at Room Temperature (RT) for 15 minutes.

  • Expert Insight: We use Cs₂CO₃ over NaH. Sodium hydride is a "hard" base and can increase the risk of O-alkylation or ring opening. Cesium ("soft" cation) promotes the desired N-alkylation via the "Ceasium Effect."

• Addition: Dropwise add 1.2 equiv of the Alkyl Halide.

• Reaction:

  • Primary/Benzylic Halides: Stir at RT for 2–4 hours.

  • Secondary Halides: Heat to 60°C for 6–12 hours.

• Monitoring: Monitor by TLC (Mobile Phase: 30% EtOAc in Hexanes). Look for the disappearance of the low R_f starting material (NH is polar).

• Workup: Dilute with EtOAc. Wash 3x with water (critical to remove DMF) and 1x with Brine. Dry over Na₂SO₄.[1]

• Purification: Flash Column Chromatography.

Protocol B: Copper-Catalyzed N-Arylation (Chan-Lam Coupling)

Objective: Introduction of aromatic/heteroaromatic rings directly to the N3 position. Constraint: Standard Buchwald-Hartwig (Palladium) coupling often fails due to sulfur poisoning of the Pd catalyst by the thiazole ring. Solution: Copper-mediated oxidative coupling using Boronic Acids.[2]

Materials & Reagents

Component	Specification	Role
Substrate	4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one	Core Scaffold
Coupling Partner	Aryl Boronic Acid (Ar-B(OH)₂)	Aryl Source
Catalyst	Copper(II) Acetate (Cu(OAc)₂)	Oxidative Catalyst
Ligand/Base	Pyridine (2.0 equiv)	Ligand & Base
Oxidant	Atmospheric Oxygen (Open Air)	Re-oxidizes Cu(I) to Cu(II)
Solvent	Dichloromethane (DCM)	Solvent

Step-by-Step Methodology

• Setup: Use a standard reaction vial (do not purge with Argon; Oxygen is required).

• Mixing: Add 1.0 equiv Substrate, 1.5 equiv Aryl Boronic Acid, and 1.0 equiv Cu(OAc)₂ (stoichiometric copper is often more reliable than catalytic for this specific scaffold).

• Activation: Add DCM (0.1 M) followed by 2.0 equiv Pyridine.

  • Expert Insight: Molecular Sieves (4Å) can be added (100 mg/mmol) to absorb water generated during the boronic acid condensation, driving the equilibrium forward.

• Reaction: Stir vigorously at RT open to the air (use a drying tube if humidity is >60%). Reaction time: 12–24 hours.

• Workup: Filter through a pad of Celite to remove Copper salts. Wash the pad with EtOAc.

• Purification: The crude mixture will contain excess boronic acid. A basic wash (1M NaOH) during extraction can remove unreacted boronic acids before column chromatography.

Visualization: Synthetic Workflows[2]

Caption: Decision matrix for selecting the optimal synthetic pathway based on the desired N-substituent.

Characterization & Validation (QC)

To ensure the protocol worked and you have the N-isomer (desired) rather than the O-isomer (undesired), use these validation checkpoints.

Method	N-Alkylated Product (Target)	O-Alkylated Product (Byproduct)
IR Spectroscopy	Strong C=O stretch (~1660–1690 cm⁻¹) retained.	C=O stretch disappears . New C=N stretch appears.
¹H NMR	N-CH₂ protons usually appear 3.5 – 4.0 ppm .	O-CH₂ protons are more deshielded (4.2 – 4.6 ppm ).
¹³C NMR	Carbonyl carbon (C2) signal at ~170 ppm .	C2 carbon shifts upfield to ~150–160 ppm (aromatic C-O).

Troubleshooting Table

Observation	Diagnosis	Corrective Action
Low Yield (Protocol A)	Incomplete deprotonation or wet solvent.	Ensure DMF is anhydrous. Increase Cs₂CO₃ to 2.0 equiv. Add TBAI.
O-Alkylation Observed	"Hard" electrophile or "Hard" base used.	Switch from K₂CO₃/NaH to Cs₂CO₃. Avoid using alkyl tosylates (hard); use iodides (soft).
No Reaction (Protocol B)	Catalyst inactivity or moisture.	Add powdered 4Å Molecular Sieves. Ensure reaction is open to air (O₂ is the oxidant).

References

• Hantzsch Thiazole Synthesis & Deriv

  • Context: Foundational chemistry for the thiazole ring construction.[3]

  • Source: Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles. Wiley-VCH.

  • URL:

• Chan-Lam Coupling Mechanism & Applic

  • Context: Protocol for N-aryl
  • Source: Qiao, J. X., & Lam, P. Y. S. (2011).

  • URL:

• Regioselectivity in Thiazolone Alkyl

  • Context: Analysis of N- vs O-alkyl
  • Source: Chimirri, A., et al. (1991). Heterocycles.

  • URL:

• Biological Activity of Thiazol-2-ones

  • Context: Antimicrobial and anti-inflammatory properties of the scaffold.[4]

  • Source: Vicini, P., et al. (2006).

  • URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. arkat-usa.org [arkat-usa.org]

commercial suppliers of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one starting materials

This Application Note and Protocol Guide addresses the sourcing and synthesis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (also known as 4,5-Dimethyl-4-thiazolin-2-one or 4,5-Dimethyl-2-hydroxythiazole ).

Executive Summary & Compound Analysis

The target compound, 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one , is a heterocyclic building block used in the development of pharmaceuticals (e.g., as a bioisostere for oxazolones) and flavor chemistry.

Critical Sourcing Insight: Commercially, this specific ketone ("-one") is significantly less common than its sulfur analog, 4,5-Dimethyl-4-thiazolin-2-thione (CAS 5351-51-9), or its amino derivative, 2-Amino-4,5-dimethylthiazole (CAS 2289-75-0).

• Direct Sourcing: High-purity commercial stocks of the ketone are rare and often require custom synthesis.

• Recommended Strategy: The most reliable route for researchers is to purchase the Thione or 2-Amino precursor and perform a one-step conversion, OR to synthesize the ring de novo from 3-chloro-2-butanone .

This guide provides protocols for both Direct Sourcing (of precursors) and Bench-Scale Synthesis .

Commercial Supply Chain (Make vs. Buy)

The following decision matrix outlines the most efficient pathways to obtain the target material based on your lab's capabilities.

Figure 1: Strategic Sourcing Decision Tree. Route A is recommended for medicinal chemistry (mg to g scale). Route B is recommended for process chemistry (kg scale).

Supplier Directory: Key Starting Materials

Since the target ketone is elusive, you must source the Precursors . The following suppliers are validated for high-purity grades suitable for synthesis.

Precursor Compound	CAS Number	Role	Primary Suppliers (Validated)	Purity Grade
4,5-Dimethyl-4-thiazolin-2-thione	5351-51-9	Primary Intermediate (Hydrolysis substrate)	Matrix Fine Chemicals , Oakwood Chemical , Sigma-Aldrich	>98%
3-Chloro-2-butanone	4091-39-8	Core Building Block (Ring formation)	Sigma-Aldrich , TCI America , ChemicalBook (Bulk)	97%
Potassium Cyanate (KOCN)	590-28-3	Reagent (Provides C=O and N)	Thermo Fisher , Acros Organics	98%
Thiourea	62-56-6	Reagent (Alternative Thione route)	Sigma-Aldrich , Merck	>99%
2-Amino-4,5-dimethylthiazole	2289-75-0	Alternative Precursor (Diazotization)	Santa Cruz Biotech , Enamine	98%

Experimental Protocols

Safety Warning: Thiazoles and their precursors can be irritants. 3-Chloro-2-butanone is a lachrymator. Perform all reactions in a functioning fume hood.

Best for: Rapidly generating the ketone from commercially available thione.

Mechanism:

Materials:

• 4,5-Dimethyl-4-thiazolin-2-thione (1.0 eq)

• Hydrogen Peroxide (30% aq., 3.0 eq)

• Sodium Hydroxide (10% aq.[1] solution)

• Solvent: Methanol/Water (1:1)

Procedure:

• Dissolution: Dissolve 10 mmol of 4,5-Dimethyl-4-thiazolin-2-thione in 20 mL of Methanol/Water (1:1) in a round-bottom flask.

• Basification: Add 10% NaOH solution dropwise until pH reaches ~9–10. Chill the solution to 0°C in an ice bath.

• Oxidation/Hydrolysis: Add Hydrogen Peroxide (30%) dropwise over 20 minutes, maintaining temperature <10°C. Caution: Exothermic.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir for 3 hours.

• Workup: Acidify carefully with 1M HCl to pH ~3. Extract with Ethyl Acetate (3 x 20 mL).

• Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo. Recrystallize from Ethanol/Hexane if necessary.

Best for: Large-scale preparation or when thione is unavailable.

Mechanism:

Materials:

• 3-Chloro-2-butanone (1.0 eq)

• Potassium Cyanate (KOCN) (1.2 eq)

• Ethanol (Absolute)

Procedure:

• Preparation: Suspend 12 mmol of Potassium Cyanate in 30 mL of absolute Ethanol.

• Addition: Add 10 mmol of 3-Chloro-2-butanone dropwise to the suspension at RT.

• Cyclization: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexane).

• Filtration: Cool the mixture to RT. Filter off the precipitated Potassium Chloride (KCl).

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude thiazolone.

• Purification: The crude product can be purified via silica gel column chromatography (Gradient: 0-40% EtOAc in Hexanes).

Quality Control & Validation

Ensure the identity of your synthesized material using the following parameters:

• 1H NMR (DMSO-d6, 400 MHz):

  • 2.05 (s, 3H, CH3 at C4)
  • 2.18 (s, 3H, CH3 at C5)
  • 11.2 (br s, 1H, NH - tautomeric proton)

• HPLC Purity Check:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile. Gradient 5% B to 95% B over 10 min.

  • Detection: UV at 254 nm.

References

• Matrix Fine Chemicals. (2025). Product Catalog: 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione (CAS 5351-51-9). Retrieved from [Link]

• PubChem. (2025). Compound Summary: 4,5-Dimethylthiazole-2(3H)-thione. National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. (1945). 2,4-Dimethylthiazole Synthesis (General Thiazole Methodologies). Coll. Vol. 3, p. 332. Retrieved from [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Notes & Optimization

improving the yield of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

Answering the call of researchers and drug development professionals, this Technical Support Center provides a specialized resource for troubleshooting and optimizing the synthesis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one. As Senior Application Scientists, we have designed this guide to move beyond simple protocols, offering in-depth causal explanations and field-proven insights to empower you to overcome common experimental hurdles and significantly improve your reaction yields.

Core Synthesis Overview: The Hantzsch Thiazole Pathway

The most common and reliable route to 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one is a variation of the classic Hantzsch thiazole synthesis. The process occurs in two primary stages:

• Stage 1: Cyclization. A nucleophilic condensation reaction between 3-chloro-2-butanone and thiourea. This step forms the thiazole ring, yielding the intermediate, 2-imino-4,5-dimethyl-2,3-dihydrothiazole, typically as its hydrochloride salt.

• Stage 2: Hydrolysis. The imino group of the intermediate is hydrolyzed to a carbonyl group under aqueous conditions, yielding the final target compound.

Understanding the distinct challenges at each stage is critical for maximizing the overall yield and purity of the final product.

Caption: Overall two-stage synthesis pathway for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one.

Troubleshooting Guide

This section addresses specific, common issues encountered during synthesis in a practical question-and-answer format.

Stage 1: Cyclization (Thiourea + 3-Chloro-2-butanone)

Question 1: My yield of the 2-imino-4,5-dimethyl-2,3-dihydrothiazole intermediate is very low. What are the likely causes?

Answer: Low yield in the initial cyclization is a frequent challenge and typically points to one of three areas: reagent quality, reaction conditions, or product isolation.

• Reagent Quality:

  • Purity of 3-Chloro-2-butanone: This α-haloketone is a reactive compound and can degrade upon storage.[1] Its purity is paramount. Self-condensation or decomposition products will not participate in the desired reaction, effectively lowering your yield.

  • Recommendation: Verify the purity of 3-chloro-2-butanone via ¹H NMR or GC-MS before use. If impurities are detected, consider vacuum distillation. Use freshly opened or recently purified starting material.

• Reaction Kinetics & Conditions:

  • Stoichiometry and Concentration: The reaction is second-order, meaning it is first-order with respect to both thiourea and 3-chloro-2-butanone.[2] Therefore, incorrect stoichiometry or overly dilute conditions will slow the reaction rate and can favor side-reaction pathways.

  • Solvent Choice: Ethanol is a common solvent for this reaction, as it readily dissolves thiourea upon heating.[3][4]

  • Temperature and Time: The reaction is typically performed under reflux in ethanol to ensure the dissolution of thiourea and to provide sufficient activation energy.[3] Insufficient heating or reaction time will lead to incomplete conversion. A typical reflux time is at least 3 hours, with some procedures calling for overnight reflux.[3][4]

  • Recommendation: Use a slight excess (1.02-1.05 equivalents) of the α-haloketone. Ensure your reaction concentration is adequate (e.g., around 1-2 M). Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Product Isolation:

  • Formation of Hydrochloride Salt: The reaction generates HCl, which protonates the imino-thiazole intermediate, causing it to precipitate from the ethanol solution as a hydrochloride salt upon cooling.[4] This is often the desired method for initial isolation. If the product appears to remain in solution, it may indicate an issue with the reaction's progress.

  • Recommendation: After reflux, cool the reaction mixture to room temperature and then in an ice bath to maximize the precipitation of the crude hydrochloride salt.[4]

Question 2: My reaction mixture turned dark brown/black, and I isolated a complex mixture of products. What happened?

Answer: Significant darkening often indicates decomposition or polymerization side reactions.

• Cause - Overheating: While reflux is necessary, excessively high temperatures or prolonged heating beyond reaction completion can cause decomposition of the thiazole ring or the starting materials.

• Cause - Impurities: Acidic or basic impurities in the starting materials can catalyze unwanted side reactions. As mentioned, 3-chloro-2-butanone is particularly susceptible to degradation.[1]

• Recommendation:

  • Purify Starting Materials: Ensure high purity of both thiourea and 3-chloro-2-butanone.

  • Strict Temperature Control: Use a well-controlled heating mantle and a condenser to maintain a steady reflux without superheating.

  • Monitor Reaction: Use TLC to avoid running the reaction for an unnecessarily long time. Once the limiting reagent is consumed, proceed to workup.

Stage 2: Hydrolysis (Imino-intermediate → Thiazol-2-one)

Question 3: The hydrolysis of the imino group is incomplete, and I have a mixture of the intermediate and final product. How can I drive the reaction to completion?

Answer: The hydrolysis of the imino group to a carbonyl is a critical step that requires careful control of pH and temperature. The imino group can be quite stable, and forcing conditions can risk degrading the final product.

• Mechanism: The hydrolysis can be catalyzed by either acid or base.[5][6] In many Hantzsch-type syntheses, simply boiling the intermediate in water or a dilute aqueous acid is sufficient.[4]

• Acid-Catalyzed Hydrolysis: This is the most common method. The imine is protonated, making it more susceptible to nucleophilic attack by water.[6]

  • Recommendation: Dissolve the crude 2-imino-4,5-dimethyl-2,3-dihydrothiazole hydrochloride salt in water and heat to reflux. The acidic nature of the hydrochloride salt is often sufficient to catalyze the hydrolysis. If the reaction is sluggish, a small amount of dilute HCl can be added.

• Alkaline-Catalyzed Hydrolysis: While possible, this route is less common as the thiazole ring system can be sensitive to strong bases, potentially leading to ring-opening or other degradation pathways.[5]

• Monitoring: The progress of the hydrolysis can be monitored by TLC or LC-MS. The final product (the ketone) will have a different polarity than the imine intermediate.

Question 4: After hydrolysis and workup, my final product yield is still low. Where could the product be lost?

Answer: Product loss during this stage often occurs during workup and purification.

• Workup Procedure: The standard procedure involves neutralizing the acidic reaction mixture (if acid was added) and then extracting the product.

  • Recommendation: After hydrolysis, cool the solution. If necessary, neutralize carefully with a base like sodium bicarbonate or sodium acetate.[3][4] Using a strong base like NaOH should be avoided to prevent potential product degradation. Extract the aqueous solution multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) to ensure complete recovery of the product.

• Purification:

  • Recrystallization: This is the preferred method for purifying the final product. A suitable solvent system must be identified.

  • Column Chromatography: If recrystallization fails to yield pure product, silica gel chromatography can be employed.

  • Recommendation: Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Attempt recrystallization from a solvent system like ethanol/water or toluene/hexanes.

Caption: A workflow diagram for troubleshooting common yield issues in the synthesis.

Frequently Asked Questions (FAQs)

• Q1: What are the most critical parameters to control for a high-yield synthesis?

  • A1: The three most critical parameters are: 1) The purity of the 3-chloro-2-butanone starting material, 2) careful temperature control during the cyclization reflux, and 3) ensuring complete hydrolysis of the imino intermediate without causing product degradation.

• Q2: How can I best monitor the progress of each reaction stage?

  • A2: Thin Layer Chromatography (TLC) is the most straightforward method. For Stage 1, you can monitor the disappearance of the 3-chloro-2-butanone. For Stage 2, you can monitor the disappearance of the imino intermediate and the appearance of the more non-polar final product. A mobile phase of ethyl acetate/hexanes is a good starting point. For more precise analysis, LC-MS can be used to track the masses of the reactants, intermediate, and product.

• Q3: Are there alternatives to 3-chloro-2-butanone?

  • A3: 3-Bromo-2-butanone can also be used. α-bromoketones are generally more reactive than their chloro- counterparts, which may lead to faster reaction times but could also increase the rate of side reactions. The choice often depends on commercial availability and cost.

• Q4: What is the white solid that crashes out of the ethanol after the first stage?

  • A4: This is the hydrochloride salt of the intermediate, 2-imino-4,5-dimethyl-2,3-dihydrothiazole. Its precipitation is a good sign that the cyclization reaction has been successful. This crude salt is often sufficiently pure to be carried directly into the hydrolysis step.[4]

Optimized Experimental Protocols

Protocol 1: Stage 1 - Synthesis of 2-Imino-4,5-dimethyl-2,3-dihydrothiazole Hydrochloride

• To a round-bottom flask equipped with a reflux condenser, add thiourea (1.0 eq) and absolute ethanol (approx. 2-3 mL per mmol of thiourea).

• Heat the mixture to reflux with stirring until the thiourea is fully dissolved.[4]

• Slowly add 3-chloro-2-butanone (1.05 eq) dropwise through the condenser.[3]

• Maintain the mixture at reflux for 4-6 hours, monitoring by TLC for the consumption of the ketone.

• After the reaction is complete, cool the flask to room temperature, then place it in an ice-water bath for 30-60 minutes to maximize precipitation.

• Collect the resulting white solid by vacuum filtration, washing the solid with a small amount of cold ethanol.

• Dry the solid under vacuum. This crude hydrochloride salt can typically be used in the next step without further purification.

Protocol 2: Stage 2 - Hydrolysis to 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

• Transfer the crude 2-imino-4,5-dimethyl-2,3-dihydrothiazole hydrochloride from Stage 1 into a round-bottom flask.

• Add water (approx. 10-15 mL per gram of crude material).

• Heat the mixture to reflux with stirring for 2-4 hours. Monitor the reaction by TLC to confirm the disappearance of the starting material.[4]

• Cool the reaction mixture to room temperature.

• Carefully neutralize the solution by adding a saturated solution of sodium bicarbonate portion-wise until effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization (e.g., from an ethanol/water or toluene/hexanes mixture) to obtain pure 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one.

Data Summary Table

Parameter	Stage 1: Cyclization	Stage 2: Hydrolysis	Rationale & Key Considerations
Key Reagents	Thiourea, 3-Chloro-2-butanone	2-Imino-thiazole HCl, Water	Purity of 3-chloro-2-butanone is critical.[1]
Solvent	Ethanol	Water	Ethanol dissolves reactants; water is required for hydrolysis.[3][4]
Temperature	Reflux (~78 °C)	Reflux (~100 °C)	Provides activation energy; higher temp for hydrolysis.
Reaction Time	4-6 hours (monitor by TLC)	2-4 hours (monitor by TLC)	Incomplete reaction is a primary cause of low yield.
Stoichiometry	~1.05 eq of α-haloketone	N/A	A slight excess of the ketone ensures full conversion of thiourea.
Workup	Cool & filter precipitate	Neutralize, extract, concentrate	Isolate intermediate as HCl salt; extract final product.[4]

References

• Abdualrahman, A. A., et al. (2020). Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. Molecules, 25(23), 5722. Available at: [Link]

• Liu, H. L., Li, Z., & Anthonsen, T. (2000). Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and Their 5-Arylidene Derivatives. Molecules, 5(9), 1055-1061. Available at: [Link]

• Manju, M., et al. (2021). Formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors: synthesis, spectroscopic characterization and the structures of an intermediate and two products. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 10), 1083–1091. Available at: [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. (Reference related to thiazolyl blue in MTT assays, demonstrating the stability of the thiazole ring). Available at: [Link]

• Patel, N. B., & Shaikh, F. M. (2010). A convenient one-pot synthesis of thiazol-2-imines: application in the construction of pifithrin analogues. Journal of Heterocyclic Chemistry, 47(4), 841-848. (General reference for thiazole synthesis). Available at: [Link]

• Zaware, B. H., et al. (2009). Kinetics of a Reaction of 3-Chloroacetylacetone with Thioureas. Journal of Chemical and Pharmaceutical Research, 1(1), 276-281. Available at: [Link]

• Liu, H. L., Li, Z., & Anthonsen, T. (2000). Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and Their 5-Arylidene Derivatives. ResearchGate. Available at: [Link]

• Gümüş, F., et al. (2018). Synthesis of New Thiazole Derivatives Bearing Thiazolidin-4(5H)-One Structure and Evaluation of Their Antimicrobial Activity. Journal of the Brazilian Chemical Society, 29(8), 1618-1627. Available at: [Link]

• Brown, G. R. (1973). Synthesis of 2,3-dihydrothiazolo (3,2-c) pyrimidines. Journal of the Chemical Society, Perkin Transactions 1, 17, 2022-2024. Available at: [Link]

• PubChem. (n.d.). 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(2-ethylhexyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(12), 3994. Available at: [Link]

• Reddy, C. R., et al. (2018). Facile One Pot Synthesis of 4,5-Disubstituted 1,2,3-Thiadiazoles using Acid Halides via Diazo Intermediate Formation. ResearchGate. Available at: [Link]

• Google Patents. (1976). US3939172A - 4-Aminothiazole.

• Ríos, A., et al. (2007). Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides. Organic & Biomolecular Chemistry, 5(15), 2411-2416. Available at: [Link]

• Google Patents. (2011). CN102126938A - Chemical synthesis method of 4,5-dimethyl-1,3-dioxol-2-one.

• Akgun, E., et al. (2019). Optimization of some parametric values of MTT for the determination of human melanoma (SK-Mel-30) cell viability. Turkish Journal of Pharmaceutical Sciences, 16(2), 157-168. Available at: [Link]

• Ríos, A., et al. (2007). (PDF) Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Scheme 3 Reaction between thiourea and substituted aldehydes for.... Retrieved from [Link]

• Johnson, T. B., & Cretcher, L. H. (1943). pseudothiohydantoin. Organic Syntheses, Coll. Vol. 1, p.436 (1941); Vol. 2, p.79 (1922). Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Analytical Standards of 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Analytical Landscape of a Versatile Thiazole Derivative

In the realm of pharmaceutical research and development, the precise characterization and quantification of heterocyclic compounds are paramount. This guide focuses on 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione (CAS 5351-51-9), a molecule of significant interest due to its presence in various bioactive scaffolds. It is crucial to note that this compound exists in tautomeric equilibrium with 4,5-dimethyl-1,3-thiazole-2-thiol. For clarity and consistency with commercially available standards, this guide will primarily refer to the thione form.

This document serves as a comprehensive comparison of the primary analytical techniques employed for the characterization and quantification of 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione. We will delve into the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore, we will draw a comparative analysis with a structurally related and widely studied compound, Rhodanine, to provide a broader analytical context. Our objective is to equip researchers with the requisite knowledge to select and implement the most appropriate analytical strategies for their specific research needs, ensuring data integrity and reproducibility.

Physicochemical Properties: A Foundation for Method Development

A thorough understanding of the physicochemical properties of an analyte is the bedrock of robust analytical method development. These properties dictate the choice of chromatographic conditions, sample preparation strategies, and detection parameters.

Property	4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione	Rhodanine	Data Source
CAS Number	5351-51-9	141-84-4	[1][2]
Molecular Formula	C₅H₇NS₂	C₃H₃NOS₂	[1][2]
Molecular Weight	145.24 g/mol	133.19 g/mol	[1][2]
Melting Point	161-163 °C	166-170 °C	[1]
Boiling Point	173-176 °C at 6 Torr	Decomposes	[1]
Appearance	Crystalline powder	Pale yellow crystalline solid	General Knowledge
Solubility	Soluble in organic solvents like methanol, ethanol, and acetone.	Soluble in ethanol, ether, and hot water.	General Knowledge

Comparative Analysis of Analytical Techniques

The selection of an analytical technique is a critical decision driven by the specific requirements of the analysis, such as the need for quantification, structural elucidation, or high-throughput screening. Below, we compare the three principal techniques for the analysis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione and Rhodanine.

Caption: Key attributes of the primary analytical techniques.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by mass-based detection.	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.
Primary Use	Quantification and purity assessment.	Identification and quantification of volatile and semi-volatile compounds.	Unambiguous structural elucidation and purity confirmation.
Sensitivity	High (ng to pg range).	Very High (pg to fg range).	Relatively Low (µg to mg range).
Sample Requirements	Soluble in a suitable solvent.	Volatile or can be derivatized to become volatile.	Soluble in a deuterated solvent (typically 5-25 mg).
Throughput	High.	Moderate to High.	Low.
Strengths	Robust, reproducible, versatile for a wide range of compounds.	High sensitivity and selectivity, provides molecular weight and fragmentation information.	Provides definitive structural information, non-destructive.
Limitations	Requires reference standards for quantification, less structural information than MS or NMR.	Limited to thermally stable and volatile compounds, potential for thermal degradation.	Lower sensitivity, requires larger sample amounts, lower throughput.

Experimental Protocols: A Step-by-Step Guide

The following protocols are representative methods for the analysis of 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione and Rhodanine. These should be considered as starting points and may require optimization for specific applications and instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for quantitative analysis in the pharmaceutical industry. Its versatility and reliability make it ideal for purity testing, stability studies, and content uniformity assays.

Caption: A typical workflow for HPLC analysis.

a) Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analytical standard (4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione or Rhodanine) and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Prepare the sample by accurately weighing a known amount and dissolving it in the mobile phase to achieve a final concentration within the calibration range.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

b) Chromatographic Conditions:

Parameter	4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione	Rhodanine
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic: Acetonitrile:Water (70:30, v/v)	Isocratic: Methanol:0.1% Formic Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	25 °C	30 °C
Injection Volume	10 µL	20 µL
Detector	UV at 254 nm	UV at 260 nm
Run Time	10 minutes	15 minutes

c) Data Analysis and System Suitability:

• Quantification: Calculate the concentration of the analyte in the sample by comparing its peak area to the calibration curve generated from the working standard solutions.

• System Suitability: Before sample analysis, inject the standard solution multiple times (typically 5 or 6) to ensure the system is performing adequately. Key parameters include:

  • Tailing Factor: Should be ≤ 2.0.

  • Theoretical Plates: Should be ≥ 2000.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers exceptional sensitivity and selectivity, making it a powerful tool for the identification of impurities and trace-level quantification.

Caption: A typical workflow for GC-MS analysis.

a) Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Prepare as described for HPLC, but use a volatile solvent such as dichloromethane or ethyl acetate.

• Working Standard Solutions: Dilute the stock solution with the same solvent to prepare calibration standards.

• Sample Solution: Dissolve the sample in the chosen volatile solvent to a concentration within the calibration range.

b) GC-MS Conditions:

Parameter	4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione & Rhodanine
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (Splitless mode)
Oven Temperature Program	Initial temperature of 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

c) Data Analysis:

• Identification: Identify the analyte by its retention time and comparison of its mass spectrum with a reference spectrum from a standard or a library (e.g., NIST).

• Quantification: Use the peak area of a characteristic ion (quantification ion) to construct a calibration curve and determine the concentration of the analyte in the sample. A second ion (qualifier ion) should be monitored to confirm identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation, providing unambiguous confirmation of a molecule's identity and purity.

Caption: A typical workflow for NMR analysis.

a) Sample Preparation:

• Dissolution: Dissolve 5-10 mg of the sample (for ¹H NMR) or 20-50 mg (for ¹³C NMR) in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.[3]

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette.

b) NMR Acquisition Parameters (Typical for a 400 MHz spectrometer):

Parameter	¹H NMR	¹³C NMR
Solvent	CDCl₃ or DMSO-d₆	CDCl₃ or DMSO-d₆
Pulse Program	Standard single pulse	Proton-decoupled single pulse
Acquisition Time	2-4 seconds	1-2 seconds
Relaxation Delay	1-5 seconds	2-5 seconds
Number of Scans	8-16	128-1024 (or more)

c) Expected Chemical Shifts (δ, ppm):

• 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione:

  • ¹H NMR (in CDCl₃): Expect signals for the two methyl groups and the N-H proton. The methyl protons will likely appear as singlets in the aliphatic region (around 2.0-2.5 ppm). The N-H proton will be a broad singlet at a downfield chemical shift.

  • ¹³C NMR (in CDCl₃): Expect signals for the two methyl carbons, the two olefinic carbons of the thiazole ring, and the thiocarbonyl carbon (C=S), which will be significantly downfield.

• Rhodanine:

  • ¹H NMR (in DMSO-d₆): A singlet for the CH₂ group (around 4.3 ppm) and a broad singlet for the N-H proton (around 12.0 ppm).

  • ¹³C NMR (in DMSO-d₆): A signal for the CH₂ carbon, the carbonyl carbon (C=O), and the thiocarbonyl carbon (C=S).

Conclusion: A Strategic Approach to Analytical Standard Selection

The selection of an appropriate analytical standard and method is a critical determinant of data quality and research outcomes. For the routine quantification and purity assessment of 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione, HPLC-UV stands out as the method of choice due to its robustness, high throughput, and excellent quantitative performance. When trace-level identification and quantification are required, or for the analysis of complex matrices, GC-MS provides unparalleled sensitivity and selectivity. For unequivocal structural confirmation and as a primary reference method, NMR spectroscopy is indispensable.

By understanding the principles, strengths, and limitations of each technique, and by employing well-characterized reference standards, researchers can confidently generate accurate and reproducible data, thereby advancing their scientific endeavors. This guide provides a foundational framework for the analytical characterization of 4,5-Dimethyl-2,3-dihydro-1,3-thiazole-2-thione and related compounds, empowering scientists to make informed decisions in their analytical workflows.

References

• InfoSheet: NMR sample preparation. (n.d.).
• NMR Sample Preparation Guidelines. (2011, February 16).

• University of Cambridge. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4,5-Dimethyl-thiazole-2-thiol. Retrieved from [Link]

• Greyhound Chromatography. (2023, April 27). How to Prepare a Sample for HPLC Analysis. Retrieved from [Link]

• Drawell. (2024, April 29). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – HPLC. Retrieved from [Link]

• Agilent. (2019, June 14). Analysis of Drugs of Abuse by GC/MS Using Ultra Inert Universal Sintered Frit Liners. Retrieved from [Link]

• Waters Corporation. (n.d.). Enhancing MRM Experiments in GC-MS/MS Using APGC. Retrieved from [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• Gunawan, G., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology, 6(1), 135-156.

• CAS Common Chemistry. (n.d.). 4,5-Dimethyl-2(3H)-thiazolethione. Retrieved from [Link]

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• 2. 4,5-dimethyl-1,3-thiazole-2-thiol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. sites.uclouvain.be [sites.uclouvain.be]

establishing a reference standard for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one

Topic: Establishing a Reference Standard for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Tautomeric Challenge

In the analysis of thiazole-based pharmaceuticals (e.g., Zaltoprofen, Meloxicam) and flavor chemistry, 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (also referred to as 4,5-dimethyl-4-thiazolin-2-one) presents a unique analytical challenge. Unlike stable rigid heterocycles, this compound exists in a tautomeric equilibrium between the oxo-form (lactam) and the hydroxy-form (lactim).

This guide objectively compares the performance of establishing a Primary Reference Standard (PRS) via in-house synthesis and certification against utilizing commercial Reagent Grade alternatives or Surrogate Standards .

The Core Problem: Tautomeric Ambiguity

Commercial catalogs often list this compound ambiguously as "4,5-Dimethyl-2-hydroxythiazole." However, experimental data confirms that in the solid state and polar solvents, the oxo-form (2-one) predominates. Relying on uncharacterized reagent-grade material can lead to assay errors of >5% due to water content, inorganic salts, and tautomeric shifts affecting UV extinction coefficients.

Strategic Comparison: Reference Standard vs. Alternatives

The following table summarizes the performance metrics of establishing a fully characterized PRS versus common alternatives.

Feature	Option A: Primary Reference Standard (Recommended)	Option B: Commercial Reagent Grade	Option C: Surrogate (2-Amino Analog)
Purity Source	Validated via qNMR & Mass Balance (100% - Impurities)	Vendor CoA (often HPLC area % only)	High purity, but different chemistry
Tautomer Control	Defined by solvent/pH conditions in protocol	Unknown history; likely hygroscopic	N/A (Stable amine)
Water Content	Measured (KF Titration) & Factorized	Often ignored; can be >2%	Low
UV Response	Accurate Extinction Coefficient ( ) established	Variable due to impurities	Different chromophore ( shift)
Suitability	Quantitative Impurity Profiling	Qualitative Identification only	Retention Time Marker only

Technical Guide: Establishing the Standard

Since high-purity certified reference materials (CRMs) for this specific impurity are rare, the most robust path is in-house synthesis followed by orthogonal characterization .

Phase 1: Synthesis & Purification Protocol

Objective: Generate high-purity 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one free from the starting amine.

Reagents:

• 2-Amino-4,5-dimethylthiazole (CAS 2289-75-0)

• Sodium Nitrite (

  )

• Sulfuric Acid (

  )

• Urea (for quenching)

Step-by-Step Workflow:

• Diazotization: Dissolve 2-amino-4,5-dimethylthiazole (10 g) in 30%

  at 0°C.

• Addition: Dropwise addition of

  solution while maintaining temp <5°C. The diazonium salt is formed in situ.

• Hydrolysis: Slowly warm the solution to 50°C. The diazonium group is displaced by water, releasing

  gas.

  • Mechanism:[1]

• Tautomerization: The resulting 2-hydroxy species spontaneously tautomerizes to the stable 4,5-dimethyl-4-thiazolin-2-one form.

• Extraction: Neutralize to pH 6-7 and extract with Ethyl Acetate (3x).

• Purification: Recrystallize from Ethanol/Water (9:1). Crucial: Avoid strong acids during workup to prevent ring opening.

Phase 2: Structural Confirmation (The "One" vs. "Ol")

You must prove the structure exists as the thiazol-2-one .

• IR Spectroscopy: Look for a strong carbonyl (

  ) stretch at 1650–1680 cm⁻¹ . The absence of this band and presence of broad -OH absorption would indicate the hydroxy form (rare in solid state).

• 1H NMR (DMSO-d6):

  • 2.05 ppm (s, 3H, )
  • 2.15 ppm (s, 3H, )
  • 11.2 ppm (broad s, 1H, ). Note: The presence of an NH signal confirms the oxo-form.

Visualizing the Logic

The following diagrams illustrate the tautomeric relationship and the certification workflow.

Diagram 1: Tautomeric Equilibrium & Synthesis Pathway

Caption: Synthesis pathway showing the conversion of the amine precursor to the hydroxy intermediate, which equilibrates to the stable oxo-form (Reference Standard).

Diagram 2: Certification Workflow (The "Gold Standard")

Caption: The certification workflow ensures the final standard is assigned a purity value corrected for water and residual solvents.

Validation Data: HPLC Method Parameters

To use this standard effectively, the following HPLC conditions are recommended to separate the oxo standard from potential amine precursors or degradation products.

Parameter	Condition
Column	C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	10 mM Ammonium Acetate (pH 4.5)
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 5% B; 5-15 min: 5% 60% B; 15-20 min: 60% B
Flow Rate	1.0 mL/min
Detection	UV @ 265 nm (Max absorption for thiazolone ring)
Retention Time	~7.2 min (Thiazolone) vs. ~4.5 min (Aminothiazole precursor)

Causality Note: The acidic pH (4.5) is chosen to suppress the ionization of the phenolic tautomer, stabilizing the neutral oxo form on the column and improving peak shape.

References

• Tautomerism in Thiazoles

  • Title: "Quantum chemical studies on some potentially tautomeric thiazolidinone derivatives."[2]

  • Source: Semantic Scholar / Arkivoc

  • URL:[Link]

• Synthesis Precursors (2-Aminothiazoles)

  • Title: "Synthesis of 2-Amino-4,5-Diarylthiazole Deriv
  • Source: N

  • URL:[Link]

• Analytical Context (Thiazole Impurities)

  • Title: "Novel Indole–Thiazole Derivative: Validation of an HPLC-UV Quantific
  • Source: N

  • URL:[Link]

• General Thiazole Chemistry

  • Title: "4,5-Dimethylthiazole (CAS 3581-91-7) Properties."[3]

  • Source: Sigma-Aldrich[3]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 4,5-Dimethylthiazole 97 3581-91-7 [sigmaaldrich.com]

A Comparative Guide to the Experimental Cross-Validation of 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one and its Bioisosteric Scaffolds

This guide provides a comprehensive analysis and cross-validation of experimental results for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one, a heterocyclic compound of interest in medicinal chemistry. In the spirit of rigorous scientific inquiry, we will not only delve into the theoretical aspects of this molecule but also present a comparative study with its close structural and functional analogs: the well-established thiazolidine-2,4-diones and rhodanines. This comparative approach is designed to offer researchers, scientists, and drug development professionals a clear perspective on the synthetic accessibility, structural characteristics, and potential biological relevance of these important scaffolds.

The Dihydrothiazole Core: Synthesis and Characterization of a Representative Analog

To understand the chemistry of the 2,3-dihydro-1,3-thiazole-2-one core, we will first examine the synthesis and characterization of a structurally related compound, 5-(bromomethyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dihydrothiazole. This provides valuable insights into the general synthetic strategies and spectroscopic signatures of the dihydrothiazole ring system.

Synthetic Strategy: A Step-by-Step Protocol

The synthesis of 5-(bromomethyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dihydrothiazole is achieved through a one-pot reaction involving the intramolecular heterocyclization of an intermediate generated from 2,3-dibromopropylisothiocyanate and 3,5-dimethylpyrazole[1]. The causality behind this experimental choice lies in the high reactivity of the isothiocyanate group and the efficient cyclization facilitated by a base.

Experimental Protocol:

• A solution of 3,5-dimethylpyrazole (10 mmol) in 7 mL of benzene is prepared.

• This solution is added dropwise over 30 minutes to a stirred solution of 2,3-dibromopropylisothiocyanate (10 mmol) and triethylamine (20 mmol) in 10 mL of absolute benzene at 20 °C. The use of an excess of triethylamine is crucial to neutralize the hydrogen bromide formed during the cyclization, thus driving the reaction to completion[1].

• The reaction mixture is then heated to 40 °C for approximately 3 hours.

• After cooling, the precipitated triethylamine hydrobromide is removed by filtration.

• The benzene solvent is evaporated under reduced pressure to yield the crude product.

• The final product is purified by recrystallization from a hexane-benzene mixture.

This protocol, with a reported yield of 96%, demonstrates an efficient route to a substituted dihydrothiazole ring system[1].

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for a representative dihydrothiazole derivative.

Spectroscopic Cross-Validation

The structure of the synthesized compound was confirmed through various spectroscopic techniques, providing a reference for the expected signals of a dihydrothiazole ring.

Table 1: Spectroscopic Data for 5-(bromomethyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dihydrothiazole[1]

Spectroscopic Technique	Key Observations
¹H NMR (500 MHz, DMSO-d₆)	δ 2.15 (s, 3H, CH₃), 2.47 (s, 3H, CH₃), 3.65 (dd, 1H, BrCH₂a), 3.72 (dd, 1H, BrCH₂b), 4.25–4.30 (m, 3H, =N-CH₂, S-CH), 6.15 (s, 1H, H-4 pyrazole)
¹³C NMR (125 MHz, DMSO-d₆)	δ 13.1, 13.5, 37.0, 50.1, 65.2, 110.0, 142.1, 150.3, 156.1
Mass Spectrometry (EI)	m/z (%): 273 [M]⁺ (for C₉H₁₂BrN₃S)

The presence of signals corresponding to the methylene and methine protons of the dihydrothiazole ring in the ¹H NMR spectrum, along with the characteristic carbon signals in the ¹³C NMR spectrum, provides a solid foundation for identifying this heterocyclic core.

Alternative Scaffolds for Comparison: Thiazolidine-2,4-diones and Rhodanines

Given the limited specific data on 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one, a comparative analysis with well-studied, structurally related scaffolds is invaluable. Thiazolidine-2,4-diones and rhodanines are excellent candidates due to their five-membered heterocyclic structure containing nitrogen and sulfur, and their significant roles in medicinal chemistry.

Thiazolidine-2,4-diones: Synthesis and Biological Significance

Thiazolidine-2,4-diones (TZDs) are a class of compounds renowned for their antidiabetic properties, with several members of this class being approved drugs[1]. Their synthesis is well-established, typically involving the Knoevenagel condensation.

General Synthetic Strategy: Knoevenagel Condensation

This method involves the reaction of an aldehyde or ketone with a compound containing an active methylene group, such as thiazolidine-2,4-dione itself, in the presence of a basic catalyst.

Experimental Protocol for a Representative 5-arylidenethiazolidine-2,4-dione:

• A mixture of thiazolidine-2,4-dione (10 mmol), a substituted aromatic aldehyde (10 mmol), and a catalytic amount of piperidine in ethanol (20 mL) is refluxed for 4-6 hours.

• The progress of the reaction is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered.

• The crude product is washed with cold ethanol and recrystallized to afford the pure 5-arylidenethiazolidine-2,4-dione.

This straightforward and high-yielding reaction makes the TZD scaffold readily accessible for further derivatization and biological screening[2].

Diagram of the Knoevenagel Condensation:

Caption: General synthetic route to 5-arylidenethiazolidine-2,4-diones.

Biological Activity: Thiazolidine-2,4-diones are well-known for their role as agonists of the peroxisome proliferator-activated receptor gamma (PPARγ), which is a key regulator of glucose and lipid metabolism. This mechanism of action is the basis for their use as insulin-sensitizing agents in the treatment of type 2 diabetes. Beyond their antidiabetic effects, various TZD derivatives have been investigated for their anticancer, anti-inflammatory, and antimicrobial activities[1][2][3].

Rhodanines: A Versatile Scaffold in Drug Discovery

Rhodanines (2-thioxo-1,3-thiazolidin-4-ones) are another class of five-membered heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their broad spectrum of biological activities.

General Synthetic Strategy:

The most common method for synthesizing rhodanine derivatives is the Knoevenagel condensation of rhodanine with various aldehydes.

Experimental Protocol for a Representative 5-benzylidenerhodanine:

• A solution of rhodanine (10 mmol) and a substituted benzaldehyde (10 mmol) in glacial acetic acid (20 mL) containing anhydrous sodium acetate (15 mmol) is refluxed for 2-4 hours.

• The reaction mixture is then cooled and poured into ice-water.

• The resulting precipitate is filtered, washed with water, and dried.

• Purification is typically achieved by recrystallization from a suitable solvent like ethanol or acetic acid.

Biological Activity: Rhodanine derivatives have been reported to exhibit a wide array of biological activities, including antimicrobial, antiviral (including as HIV-1 integrase inhibitors), anticancer, and anti-inflammatory effects[4][5][6][7]. The exocyclic double bond at the 5-position is a key structural feature that can be readily modified to tune the biological activity. However, it is also a point of caution, as some rhodanine-containing compounds have been identified as pan-assay interference compounds (PAINS) due to their potential for non-specific reactivity[5].

Comparative Analysis and Future Perspectives

Feature	4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (Projected)	Thiazolidine-2,4-diones	Rhodanines
Synthetic Accessibility	Moderate; requires specific precursors.	High; well-established Knoevenagel condensation.	High; well-established Knoevenagel condensation.
Structural Features	Dihydrothiazole ring with a ketone.	Thiazolidine ring with two ketones.	Thiazolidine ring with a ketone and a thioketone.
Known Biological Activity	Not well-documented.	Antidiabetic (PPARγ agonists), anticancer, anti-inflammatory.	Antimicrobial, antiviral, anticancer, anti-inflammatory.
Potential for Derivatization	At the methyl groups and potentially the nitrogen atom.	At the 5-position (exocyclic double bond) and the nitrogen atom.	At the 5-position (exocyclic double bond) and the nitrogen atom.

While direct experimental data for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one remains to be established, the robust and versatile chemistry of the related thiazolidine-2,4-diones and rhodanines provides a strong rationale for its investigation. The dihydrothiazole core offers a unique structural motif that may lead to novel biological activities.

Future research should focus on:

• Developing and validating a reliable synthetic protocol for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one and its derivatives.

• Comprehensive spectroscopic characterization to build a reference library for this class of compounds.

• Systematic biological screening to explore its potential as an antimicrobial, anticancer, or anti-inflammatory agent, drawing parallels from the activities of its structural cousins.

By undertaking these foundational studies, the scientific community can unlock the full potential of the 2,3-dihydro-1,3-thiazol-2-one scaffold and contribute to the development of new therapeutic agents.

References

• Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. Molecules. 2020.
• Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies. Journal of the Iranian Chemical Society. 2016.
• Synthesis and biological activity of rhodanine-furan conjugates: A review. European Journal of Medicinal Chemistry. 2019.
• Design, Synthesis and Biological Evaluation of Thiazolidine-2,4-dione-biphenyl Derivatives as Anticancer Agents. Letters in Drug Design & Discovery. 2021.
• Synthesis and Biological Evaluation of Thiazolidine-2, 4-Dione Based Quinazolinone Derivatives for Antimicrobial and Antioxidant. Rasayan Journal of Chemistry. 2019.
• Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies. SpringerLink. 2016.
• Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. Molecules. 2017.
• Rhodanine as a scaffold in drug discovery: A critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery. 2013.
• Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors. Molecules. 2020.
• A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. Artificial Cells, Nanomedicine, and Biotechnology. 2021.

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Safety & Regulatory Compliance

4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one proper disposal procedures

This guide outlines the authoritative disposal procedures for 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 25444-99-9).[1]

Executive Summary

4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (also known as 4,5-dimethyl-4-thiazolin-2-one) is a heterocyclic organic compound containing nitrogen and sulfur.[1][2][3][4][5][6][7][8][9][10][11] Unlike its isomer isothiazolinone (a common biocide), this compound is primarily used as a synthesis intermediate.

Immediate Disposal Directive:

• DO NOT dispose of via municipal drains or sinks. This compound poses a significant risk of aquatic toxicity.[11][12]

• DO NOT mix with strong oxidizing agents (e.g., nitric acid, peroxides) due to the risk of exothermic reaction.

• Primary Method: High-temperature incineration with flue gas scrubbing (to manage SOₓ/NOₓ emissions).

Chemical Profile & Hazard Assessment

Accurate disposal requires precise identification to distinguish this compound from more hazardous isothiazolinone derivatives.

Property	Specification
Chemical Name	4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one
Synonyms	4,5-Dimethyl-4-thiazolin-2-one; 2-Hydroxy-4,5-dimethylthiazole (tautomer)
CAS Number	25444-99-9
Molecular Formula	C₅H₇NOS
Physical State	Crystalline Solid (typically off-white to yellow)
Hazard Class (GHS)	Acute Tox. 4 (Oral) ; Skin Irrit. 2 ; Eye Dam. 1 ; Aquatic Chronic 2 (Conservative classification based on structural analogs)

Scientific Rationale for Hazards:

• Aquatic Toxicity: Thiazole derivatives often exhibit high toxicity to aquatic invertebrates. Release into water systems can cause long-term environmental damage (Hazard Code H411/H410).

• Thermal Decomposition: Upon combustion, the sulfur and nitrogen in the ring structure oxidize to form Sulfur Oxides (SOₓ) and Nitrogen Oxides (NOₓ), necessitating controlled incineration.

Pre-Disposal Stabilization & Segregation

Before scheduling waste pickup, the material must be stabilized to prevent accidental exposure or reaction.

Step 1: Chemical Segregation

Isolate the waste stream based on its matrix. Do not combine with incompatible streams.

• Incompatible With: Strong Oxidizers (Peroxides, Permanganates), Strong Acids.

• Compatible With: Non-halogenated organic solvents (Methanol, Acetone), other non-reactive organic solids.

Step 2: Containerization

• Solid Waste: Place the solid substance in a clear polyethylene bag (minimum 2 mil thickness). Seal with tape or a zip tie. Place this bag inside a secondary container (HDPE jar or wide-mouth drum).

• Liquid Waste (Solutions):

  • If dissolved in a flammable solvent (e.g., Ethanol): Collect in a "Flammable Organic Waste" container.

  • If dissolved in a halogenated solvent (e.g., DCM): Collect in a "Halogenated Organic Waste" container.

  • If in aqueous solution : Collect in a dedicated "Toxic Aqueous Waste" container. Never flush.

Step 3: Labeling

Affix a hazardous waste label with the following details:

• Constituents: "4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one"[1]

• Hazards: "Toxic," "Irritant," "Environmental Hazard"

Disposal Workflow (Decision Tree)

The following diagram illustrates the logical flow for categorizing and processing the waste.

Figure 1: Operational decision tree for segregating 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one waste streams.

Final Destruction Method

The ultimate fate of this chemical must be destruction via incineration .

• Process: Rotary kiln incineration at temperatures >1000°C.

• Mechanism:

  • The carbon backbone oxidizes to CO₂.

  • The thiazole ring breaks down; Sulfur converts to SO₂/SO₃; Nitrogen converts to NOₓ.

• Pollution Control: The incineration facility must be equipped with a wet scrubber (alkaline wash) to neutralize the acidic sulfur oxides and prevent acid rain formation.

• Verification: Ensure your waste contractor (e.g., Veolia, Clean Harbors, Triumvirate) provides a Certificate of Destruction referencing the manifest tracking number.

Emergency Spill Procedures

In the event of a spill in the laboratory:

• Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a lab coat. If the powder is fine and airborne, use a P95 particulate respirator.

• Containment:

  • Solids: Cover with a damp paper towel to prevent dust generation, then carefully scoop into a waste container.

  • Liquids: Absorb with an inert material (vermiculite or sand). Do not use combustible materials like sawdust if the solvent is flammable.

• Decontamination: Clean the surface with a soap and water solution. Collect all cleaning materials (sponges, wipes) into the same hazardous waste container as the spilled material.

References

• PubChem. (n.d.). Compound Summary: 4,5-Dimethyl-2,3-dihydro-1,3-thiazol-2-one (CAS 25444-99-9).[1] National Library of Medicine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Thiazole derivatives and aquatic toxicity classifications. Retrieved from [Link]

• US EPA. (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Hazardous Waste Management. Retrieved from [Link]

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